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Prochloraz Sensitivity in Cladobotryum
mycophilum: A Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Prochloraz sensitivity across various strains of

Cladobotryum mycophilum, the causative agent of cobweb disease in cultivated mushrooms.

The data presented is compiled from published experimental studies and is intended to inform

research and development of effective fungal disease management strategies.

Quantitative Comparison of Prochloraz Sensitivity
The sensitivity of Cladobotryum mycophilum strains to Prochloraz is typically quantified by the

median effective dose (ED50), which represents the concentration of the fungicide that inhibits

mycelial growth by 50%. A lower ED50 value indicates higher sensitivity to the fungicide. The

table below summarizes ED50 values for Prochloraz against different C. mycophilum isolates

as reported in various studies.
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Study Isolate(s)
Geographic
Origin

ED50 (mg/L)
Range

Key Findings

Chakwiya et al.

(2015)[1][2]
32 isolates Various 0.00001 - 0.55

A wide range of

ED50 values was

observed,

indicating high

sensitivity among

the tested

isolates.[1][2]

Potočnik et al.

(2022)[3]
Serbian isolates Serbia

< 0.087 (as

µg/mL)

The tested

strains were

found to be

highly sensitive

to Prochloraz.[3]

Kim et al. (2014)

[4]

Isolate from

Pleurotus eryngii
Korea

Moderately

sensitive

The isolate was

classified as

moderately

sensitive to

Prochloraz

manganese.[4]

Grogan & Gaze

(2000) (as cited

in Clarke et al.,

2023)[5]

Isolate 235 (re-

identified as C.

mycophilum)

Not specified Efficacy of ~70%

Prochloraz still

showed good

control with

efficacy values

consistently

reaching 70%.[5]

Experimental Protocols
The determination of Prochloraz sensitivity in C. mycophilum is primarily conducted through in

vitro mycelial growth inhibition assays. The following is a detailed methodology synthesized

from published research.[4][6]

Mycelial Growth Inhibition Assay
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Objective: To determine the ED50 value of Prochloraz for a specific Cladobotryum mycophilum

isolate.

Materials:

Pure culture of Cladobotryum mycophilum

Malt Extract Agar (MEA) or Potato Dextrose Agar (PDA)

Prochloraz (analytical grade)

Sterile distilled water or appropriate solvent (e.g., acetone)

Sterile 90 mm Petri dishes

Sterile 5 mm cork borer or scalpel

Incubator set to 25°C

Ruler or calipers for measurement

Laminar flow hood

Procedure:

Preparation of Fungicide Stock Solution:

Prepare a stock solution of Prochloraz at a high concentration (e.g., 1000 mg/L) by

dissolving a known amount of the active ingredient in a minimal amount of a suitable

solvent. Further dilute with sterile distilled water to achieve the desired stock

concentration.

Preparation of Fungicide-Amended Media:

Autoclave the growth medium (MEA or PDA) and allow it to cool to approximately 50-55°C

in a water bath.
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Under sterile conditions in a laminar flow hood, add the appropriate volume of the

Prochloraz stock solution to the molten agar to achieve a series of desired final

concentrations (e.g., 0.01, 0.1, 1.0, 5.0, 10.0 mg/L). Ensure thorough mixing.

A control set of plates should be prepared containing the same concentration of solvent (if

used) without Prochloraz.

Pour the fungicide-amended and control media into sterile Petri dishes and allow them to

solidify.

Inoculation:

From the leading edge of an actively growing (3-5 days old) C. mycophilum culture,

aseptically cut a 5 mm diameter mycelial plug using a sterile cork borer or scalpel.

Place the mycelial plug, mycelium-side down, in the center of each fungicide-amended

and control plate.

Incubation:

Incubate the plates in the dark at 25°C for a period of 48 to 96 hours, or until the mycelial

growth in the control plates has reached a substantial diameter.[6]

Data Collection and Analysis:

Measure the diameter of the fungal colony in two perpendicular directions for each plate.

Calculate the average diameter for each concentration.

Determine the percentage of mycelial growth inhibition for each concentration relative to

the control using the formula:

Inhibition (%) = [(DC - DT) / DC] x 100

Where DC is the average diameter of the colony on the control plate and DT is the

average diameter of the colony on the treated plate.
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The ED50 value is calculated by performing a probit analysis or by linear regression of the

percentage inhibition against the logarithm of the fungicide concentration.

Visualizing Experimental and Biological Pathways
The following diagrams illustrate the experimental workflow for assessing Prochloraz
sensitivity and the generally accepted molecular mechanism of Prochloraz action and

resistance in fungi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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